Cas no 156041-02-0 (2-Butenoic acid,2-methyl-,(9R)-9,10-dihydro-8,8-dimethyl-2,10-dioxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-ylester, (2E)- (9CI))

2-Butenoic acid,2-methyl-,(9R)-9,10-dihydro-8,8-dimethyl-2,10-dioxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-ylester, (2E)- (9CI) structure
156041-02-0 structure
Product Name:2-Butenoic acid,2-methyl-,(9R)-9,10-dihydro-8,8-dimethyl-2,10-dioxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-ylester, (2E)- (9CI)
CAS No:156041-02-0
MF:C19H18O6
MW:342.342626094818
CID:212821
PubChem ID:131676021
Update Time:2025-04-19

2-Butenoic acid,2-methyl-,(9R)-9,10-dihydro-8,8-dimethyl-2,10-dioxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-ylester, (2E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,2-methyl-,(9R)-9,10-dihydro-8,8-dimethyl-2,10-dioxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-ylester, (2E)- (9CI)
    • Qianhucoumarin E
    • 2-Butenoicacid, 2-methyl-, 9,10-dihydro-8,8-dimethyl-2,10-dioxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-ylester, [R-(E)]-
    • 2H,8H-Benzo[1,2-b:3,4-b']dipyran, 2-butenoic acid deriv.
    • (2E)-2-Methyl-2-butenoic acid (9R)-9,10-dihydro-8,8-dimethyl-2,10-dioxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl ester
    • CS-0148777
    • [(9R)-8,8-dimethyl-2,10-dioxo-9H-pyrano[2,3-f]chromen-9-yl] (E)-2-methylbut-2-enoate
    • 156041-02-0
    • AKOS040762256
    • HY-N8637
    • SCHEMBL17359112
    • Inchi： 1S/C19H18O6/c1-5-10(2)18(22)24-17-15(21)14-12(25-19(17,3)4)8-6-11-7-9-13(20)23-16(11)14/h5-9,17H,1-4H3/b10-5+/t17-/m0/s1
    • InChI Key： PGOMXBOHQUBUMI-HQWZXOHUSA-N
    • SMILES： O1C2C=CC3C=CC(=O)OC=3C=2C([C@@H](C1(C)C)OC(/C(=C/C)/C)=O)=O

Computed Properties

  • Exact Mass: 342.11033829g/mol
  • Monoisotopic Mass: 342.11033829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 659
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • Color/Form: Cryst.
  • Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.021 g/l) (25 º C),

2-Butenoic acid,2-methyl-,(9R)-9,10-dihydro-8,8-dimethyl-2,10-dioxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-ylester, (2E)- (9CI) Pricemore >>

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2-Butenoic acid,2-methyl-,(9R)-9,10-dihydro-8,8-dimethyl-2,10-dioxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-ylester, (2E)- (9CI) Related Literature

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156041-02-0 (2-Butenoic acid,2-methyl-,(9R)-9,10-dihydro-8,8-dimethyl-2,10-dioxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-ylester, (2E)- (9CI)) Related Products

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